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Compound of Interest

Compound Name: Benzyl phenylacetate

Cat. No.: B085878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl phenylacetate (CAS No. 102-16-9) is an aromatic ester recognized for its

characteristic sweet, floral, honey-like aroma.[1] This comprehensive technical guide provides a

detailed overview of its physicochemical properties, spectroscopic data, synthesis, and safety

information, tailored for professionals in research and development.

Physicochemical Properties
Benzyl phenylacetate is a clear, colorless to pale yellow liquid at room temperature.[1] Its key

physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties of Benzyl Phenylacetate
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Property Value Reference

Molecular Formula C₁₅H₁₄O₂ [1]

Molecular Weight 226.27 g/mol [1]

Appearance
Clear colorless to pale yellow

liquid
[1]

Odor Sweet, floral, honey-like [1]

Density 1.097 g/mL at 25 °C

Boiling Point 317-320 °C at 760 mmHg [1]

Melting Point
Not well-defined, liquid at room

temperature

Flash Point > 93.33 °C (> 200 °F) [1]

Vapor Pressure
0.000120 mmHg at 25 °C

(estimated)

Refractive Index (n20/D) 1.552 - 1.560 [1]

Table 2: Solubility and Partition Coefficient of Benzyl Phenylacetate

Property Value Reference

Water Solubility Insoluble (< 1 mg/mL at 20 °C) [1]

Solubility in Organic Solvents Soluble in ethanol

LogP (Octanol/Water Partition

Coefficient)
3.468 (estimated)

Spectroscopic Data
The structural elucidation of benzyl phenylacetate is supported by various spectroscopic

techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of benzyl phenylacetate exhibits characteristic signals

for the aromatic protons of the benzyl and phenylacetyl groups, as well as the methylene

protons of the benzyl group and the methylene protons of the phenylacetyl group.

¹³C NMR: The carbon-13 NMR spectrum shows distinct resonances for the carbonyl carbon

of the ester, the aromatic carbons, and the methylene carbons.

Infrared (IR) Spectroscopy
The IR spectrum of benzyl phenylacetate displays a strong absorption band characteristic of

the C=O stretching vibration of the ester group, typically around 1735 cm⁻¹. Other significant

absorptions include those for C-O stretching and the aromatic C-H and C=C stretching

vibrations.

Mass Spectrometry (MS)
Electron ionization mass spectrometry of benzyl phenylacetate typically shows a molecular

ion peak (M+) at m/z 226. Common fragmentation patterns involve the cleavage of the ester

bond, leading to characteristic fragment ions. The base peak is often observed at m/z 91,

corresponding to the tropylium cation (C₇H₇⁺) formed from the benzyl group.[1] Other

significant fragments can be seen at m/z 108 and 79.[2]

Synthesis of Benzyl Phenylacetate
Benzyl phenylacetate is most commonly synthesized via the Fischer esterification of

phenylacetic acid with benzyl alcohol in the presence of an acid catalyst. An alternative method

involves the reaction of phenylacetyl chloride with benzyl alcohol.

Experimental Protocol: Fischer Esterification
This protocol describes a general laboratory-scale synthesis of benzyl phenylacetate.

Materials:

Phenylacetic acid
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Benzyl alcohol

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water, optional)

Sodium bicarbonate solution (5%)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if using

toluene), combine equimolar amounts of phenylacetic acid and benzyl alcohol.

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant

weight).

Heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-

layer chromatography (TLC).

After cooling to room temperature, dilute the reaction mixture with an organic solvent.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst and any unreacted phenylacetic acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude benzyl phenylacetate.

Purify the crude product by vacuum distillation.
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Caption: Fischer esterification of benzyl phenylacetate.

Safety and Toxicity
Benzyl phenylacetate is generally considered to be of low toxicity. However, standard

laboratory safety precautions should always be observed.

Table 3: Toxicological Data for Benzyl Phenylacetate

Test Species Route Value Reference

LD50 Rat Oral > 5000 mg/kg

LD50 Rabbit Dermal > 5000 mg/kg

GHS Hazard Information:

Hazard Statements: May cause an allergic skin reaction. Harmful to aquatic life with long

lasting effects.

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Avoid release

to the environment. Wear protective gloves.

Applications
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Benzyl phenylacetate is widely used in the following industries:

Fragrance Industry: A key component in perfumes and cosmetics due to its long-lasting floral

and honey notes.[3]

Flavor Industry: Used as a flavoring agent in food products, particularly in honey, apple, and

pear flavors.

Chemical Synthesis: Serves as an intermediate in the synthesis of other organic compounds.
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Caption: Applications of Benzyl Phenylacetate.

Conclusion
Benzyl phenylacetate is a versatile aromatic ester with significant applications in the fragrance

and flavor industries. This guide has provided a detailed overview of its chemical and physical

properties, spectroscopic characteristics, synthesis, and safety data to support its use in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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